Cas no 61871-81-6 (Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-)

• Product name: Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-
• CAS No: 61871-81-6
• MF: C₁₅H₁₅NO
• MW: 225.2857
• CID: 464070
• PubChem ID: 12328840

Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-5-methylphenyl)-2-phenyl-
• 1-(2-amino-5-methylphenyl)-2-phenylethanone
• 1-(2-Amino-5-methylphenyl)-2-phenylethan-1-one
• DTXSID30490137
• 61871-81-6

• Inchi： InChI=1S/C15H15NO/c1-11-7-8-14(16)13(9-11)15(17)10-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
• InChI Key： TVLIEKASYWLOCK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)N)C(=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 43.09